Cas no 121-58-4 (N,N-Dimethylsulfanilic Acid)

N,N-Dimethylsulfanilic Acid structure
N,N-Dimethylsulfanilic Acid structure
Product Name:N,N-Dimethylsulfanilic Acid
CAS No:121-58-4
MF:C8H11NO3S
MW:201.242841005325
MDL:MFCD20269870
CID:167806
PubChem ID:67140
Update Time:2025-04-19

N,N-Dimethylsulfanilic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-(dimethylamino)-
    • 4-(Dimethylamino)benzenesulfonic acid
    • 4-(dimethylamino)benzenesulphonic acid
    • 4-dimethylaminobenzenesulfonic acid
    • N,N-Dimethylsulfanilic Acid
    • P-(DIMETHYLAMINO)BENZENESULFONIC ACID
    • N,N-Dimethyl-sulfanilsaeure
    • p-N,N-dimethylaminobenzenesulfonic acid
    • Sulfanilic acid,N-dimethyl
    • N,N-Dimethylaniline-p-sulfonic acid
    • p-dimethylaminobenzenesulfonic acid
    • W17237
    • 4-(dimethylamino) benzenesulfonic acid
    • AKOS005208831
    • SCHEMBL1134428
    • A18133
    • 121-58-4
    • 4-(dimethylamino)benzene-1-sulfonic acid
    • Dimethyl-sulfanilsaure
    • 4-Dimethylamino-benzenesulfonic acid
    • CG8J8F96QB
    • CS-0042842
    • NS00023968
    • Sulfanilic acid,N-dimethyl-
    • DTXSID1059529
    • EINECS 204-483-0
    • FT-0718715
    • AI3-17668
    • SY037721
    • NSC-3540
    • KZVBBVPCVQEVQK-UHFFFAOYSA-N
    • DS-19070
    • 4-(Dimethylamino)benzenesulfonicacid
    • NSC3540
    • Benzenesulfonic acid, 4-(dimethylamino)-
    • CHEMBL3098159
    • MFCD20269870
    • Sulfanilic acid, N,N-dimethyl-
    • NSC 3540
    • STL280239
    • DB-061934
    • MDL： MFCD20269870
    • Inchi： 1S/C8H11NO3S/c1-9(2)7-3-5-8(6-4-7)13(10,11)12/h3-6H,1-2H3,(H,10,11,12)
    • InChI Key： KZVBBVPCVQEVQK-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(=CC=1)N(C)C)(=O)(=O)O

Computed Properties

  • Exact Mass: 201.04600
  • Monoisotopic Mass: 201.045964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 66

Experimental Properties

  • Density: 1.3156 (rough estimate)
  • Melting Point: 270.5°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.5364 (estimate)
  • PSA: 65.99000
  • LogP: 2.08010

N,N-Dimethylsulfanilic Acid Security Information

N,N-Dimethylsulfanilic Acid Customs Data

  • HS CODE：2921199090
  • Customs Data：

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N,N-Dimethylsulfanilic Acid Pricemore >>

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